Cas no 74192-47-5 (4-Amino-3-cyanobenzoic acid)

• Product Name: 4-Amino-3-cyanobenzoic acid
• CAS No: 74192-47-5
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD09745178
• CID: 548062
• PubChem ID: 10034907
• Update Time: 2025-04-19

4-Amino-3-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyanobenzoic acid
• Benzoic acid, 4-amino-3-cyano-
• AK141776
• 4-amino-3-cyano-benzoic Acid
• 3-Cyano-4-aminobenzoic acid
• 4-azanyl-3-cyano-benzoic acid
• Benzoicacid, 4-amino-3-cyano-
• SCDUHKOJSMYVPO-UHFFFAOYSA-N
• FCH1171243
• AX8281917
• ST2405532
• A838055
• SB76098
• 4-AMINO-3-CYANOBENZOICACID
• SCHEMBL4026182
• MFCD09745178
• 74192-47-5
• DS-7312
• SY244038
• FT-0702535
• CL9205
• AKOS022173476
• AGL5HZL9PF
• ZCA19247
• EN300-170827
• DTXSID40434446
• CS-W006945

• MDL： MFCD09745178
• Inchi： 1S/C8H6N2O2/c9-4-6-3-5(8(11)12)1-2-7(6)10/h1-3H,10H2,(H,11,12)
• InChI Key： SCDUHKOJSMYVPO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C#N)C=1)N)=O

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.1

Experimental Properties

• Color/Form: No data available
• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 404.0±40.0 °C at 760 mmHg
• Flash Point: 198.1±27.3 °C
• Solubility: Very slightly soluble (0.94 g/l) (25 º C),

4-Amino-3-cyanobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage